![molecular formula C14H26N2O3 B2883246 Methyl 1-{[(3-methylbutyl)carbamoyl]amino}cyclohexanecarboxylate CAS No. 1435804-04-8](/img/structure/B2883246.png)
Methyl 1-{[(3-methylbutyl)carbamoyl]amino}cyclohexanecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 1-{[(3-methylbutyl)carbamoyl]amino}cyclohexanecarboxylate, also known as MMB-CHMINACA, is a synthetic cannabinoid that has gained popularity in the research community due to its potential therapeutic applications. This compound belongs to the cyclohexanecarboxamide family and has a molecular formula of C23H32N2O3.
Mechanism of Action
Methyl 1-{[(3-methylbutyl)carbamoyl]amino}cyclohexanecarboxylate acts on the endocannabinoid system by binding to CB1 and CB2 receptors in the brain and other parts of the body. This binding leads to the activation of various signaling pathways that result in the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dose-dependent. At low doses, it has been shown to have analgesic, anti-inflammatory, and anxiolytic effects. At higher doses, it can cause sedation, respiratory depression, and even death. This compound has also been shown to have effects on the cardiovascular system, immune system, and reproductive system.
Advantages and Limitations for Lab Experiments
Methyl 1-{[(3-methylbutyl)carbamoyl]amino}cyclohexanecarboxylate has several advantages for lab experiments. It is stable, easy to synthesize, and has a long shelf life. It is also relatively inexpensive compared to other synthetic cannabinoids. However, it has several limitations. It is highly potent and can be dangerous if not handled properly. It is also illegal in many countries, which limits its availability for research purposes.
Future Directions
There are several future directions for research on Methyl 1-{[(3-methylbutyl)carbamoyl]amino}cyclohexanecarboxylate. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. Another direction is to study its effects on different populations, such as children and the elderly. Additionally, there is a need for more research on the long-term effects of this compound use and its potential for addiction. Finally, there is a need for the development of safer and more effective synthetic cannabinoids that can be used for research and therapeutic purposes.
Conclusion:
In conclusion, this compound is a synthetic cannabinoid that has gained popularity in the research community due to its potential therapeutic applications. Its synthesis method has been optimized to achieve high yields and purity. It acts on the endocannabinoid system by binding to CB1 and CB2 receptors and has several biochemical and physiological effects. This compound has several advantages for lab experiments, but also has several limitations. There are several future directions for research on this compound, particularly in the areas of therapeutic applications and long-term effects.
Synthesis Methods
Methyl 1-{[(3-methylbutyl)carbamoyl]amino}cyclohexanecarboxylate can be synthesized using a multistep process that involves the reaction of various reagents. The first step involves the reaction of cyclohexanone with methylamine to form N-methylcyclohexanecarboxamide. The second step involves the reaction of N-methylcyclohexanecarboxamide with 3-methylbutyl isocyanate to form this compound. This synthesis method has been optimized to achieve high yields and purity.
Scientific Research Applications
Methyl 1-{[(3-methylbutyl)carbamoyl]amino}cyclohexanecarboxylate has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anxiolytic properties. It has also been studied for its potential use in the treatment of various neurological disorders such as epilepsy, multiple sclerosis, and Parkinson's disease. This compound has also been studied for its potential use in cancer treatment as it has been shown to have anti-tumor effects.
properties
IUPAC Name |
methyl 1-(3-methylbutylcarbamoylamino)cyclohexane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O3/c1-11(2)7-10-15-13(18)16-14(12(17)19-3)8-5-4-6-9-14/h11H,4-10H2,1-3H3,(H2,15,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGOIISYJSYPCSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=O)NC1(CCCCC1)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.